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Compound of Interest

Compound Name: LASSBio-1911

Cat. No.: B15590074 Get Quote

Essential Safety Protocols for Handling
LASSBio-1911
FOR IMMEDIATE USE BY RESEARCH AND DRUG DEVELOPMENT PROFESSIONALS

This document provides crucial safety and logistical guidance for the handling and disposal of

LASSBio-1911, a potent histone deacetylase 6 (HDAC6) inhibitor. Given the absence of a

specific Safety Data Sheet (SDS), these recommendations are based on best practices for

handling potent chemical compounds and should be supplemented by a thorough, substance-

specific risk assessment upon acquisition of the official SDS.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk when handling

LASSBio-1911. The following table summarizes recommended PPE for various laboratory

tasks.
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Task
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Dry Powder)

- Primary: Disposable nitrile gloves (double-

gloving recommended), disposable gown/lab

coat, safety glasses with side shields. -

Secondary (within a ventilated enclosure): Face

shield, respiratory protection (e.g., N95 or

higher-rated respirator).

Solution Preparation and Handling

- Primary: Disposable nitrile gloves, disposable

gown/lab coat, safety glasses with side shields.

- Secondary (if splash potential exists):

Chemical splash goggles, face shield.

Cell Culture and In Vitro Assays
- Primary: Disposable nitrile gloves, disposable

gown/lab coat, safety glasses.

Animal Dosing and Handling

- Primary: Disposable nitrile gloves (double-

gloving recommended), disposable gown/lab

coat, safety glasses with side shields. -

Secondary: Respiratory protection (if aerosol

generation is possible), face shield.

Waste Disposal

- Primary: Heavy-duty nitrile or butyl rubber

gloves, disposable gown/lab coat, safety

glasses with side shields.

Operational and Disposal Plan
A clear and structured workflow is critical for the safe handling and disposal of LASSBio-1911
and contaminated materials.

Handling Workflow
All procedures involving LASSBio-1911 should be performed in a designated area, preferably

within a certified chemical fume hood or other appropriate ventilated enclosure, to minimize

inhalation exposure.
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Caption: Workflow for Safe Handling of Potent Compounds.
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Disposal Plan
The disposal of LASSBio-1911 and all contaminated materials must adhere to institutional,

local, and federal regulations for hazardous waste.

Segregation: All waste contaminated with LASSBio-1911, including unused compound,

contaminated PPE (gloves, gowns), and disposable labware, must be segregated from

regular laboratory trash.[1]

Containment: Contaminated waste should be placed in clearly labeled, sealed, and

puncture-resistant hazardous waste containers.[1][2] The use of color-coded containers is

recommended to prevent accidental mixing of waste streams.[2][3]

Disposal Method: Do not dispose of LASSBio-1911 down the drain. The preferred method

for the disposal of potent pharmaceutical waste is high-temperature incineration through a

licensed hazardous waste disposal contractor.[1]

Documentation: Maintain a manifest for all hazardous waste generated and disposed of, as

required by the Environmental Protection Agency (EPA) and other regulatory bodies.[3]

Experimental Protocols
Detailed experimental protocols for specific assays involving LASSBio-1911 are not publicly

available. Researchers should develop and validate their own protocols based on the scientific

literature and standard laboratory procedures for similar compounds. All experimental work

must be preceded by a comprehensive risk assessment.

Signaling Pathway Context
LASSBio-1911 functions as an inhibitor of histone deacetylase 6 (HDAC6). HDACs are a class

of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing

acetyl groups from histones, leading to chromatin condensation and transcriptional repression.

By inhibiting HDAC6, LASSBio-1911 can lead to the hyperacetylation of its target proteins,

thereby modulating various cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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